Cas no 2648232-85-1 (potassium (5-chloro-2-methylphenyl)trifluoroboranuide)

Potassium (5-chloro-2-methylphenyl)trifluoroboranuide is an organoboron reagent widely used in cross-coupling reactions, particularly Suzuki-Miyaura couplings, due to its stability and reactivity. The trifluoroborate moiety enhances shelf life and handling compared to boronic acids, while the potassium counterion improves solubility in polar solvents. The chloro and methyl substituents on the phenyl ring offer versatility in further functionalization, making it valuable in pharmaceutical and agrochemical synthesis. Its crystalline solid form ensures consistent purity and ease of quantification. This compound is particularly advantageous in air- and moisture-sensitive applications, where boronic acid derivatives may decompose. Its compatibility with diverse reaction conditions makes it a reliable intermediate in complex organic syntheses.

potassium (5-chloro-2-methylphenyl)trifluoroboranuide structure

2648232-85-1 structure

Product Name:potassium (5-chloro-2-methylphenyl)trifluoroboranuide

CAS No:2648232-85-1

MF:C₇H₆BClF₃K

MW:232.480052471161

CID:5932047

PubChem ID:63677196

Update Time:2025-10-29

potassium (5-chloro-2-methylphenyl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

- potassium (5-chloro-2-methylphenyl)trifluoroborate
- potassium (5-chloro-2-methylphenyl)trifluoroboranuide
- EN300-1253086
- 2648232-85-1
- AKOS012988081
- Inchi： 1S/C7H6BClF3.K/c1-5-2-3-6(9)4-7(5)8(10,11)12;/h2-4H,1H3;/q-1;+1
- InChI Key： ZCKMRGLGKZZLPQ-UHFFFAOYSA-N
- SMILES： [K+].ClC1C=CC(C)=C([B-](F)(F)F)C=1

Computed Properties

Exact Mass: 231.9840240g/mol
Monoisotopic Mass: 231.9840240g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 164
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

potassium (5-chloro-2-methylphenyl)trifluoroboranuide Pricemore >>

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